Cas no 2680877-87-4 (3-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid)

3-(2,2,2-Trifluoro-N-methylacetamido)pyridine-4-carboxylic acid is a fluorinated pyridine derivative with a trifluoromethylacetamido substituent at the 3-position and a carboxylic acid group at the 4-position. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural features, including the electron-withdrawing trifluoromethyl group, which can enhance metabolic stability and binding affinity. The carboxylic acid moiety provides a handle for further derivatization, making it a versatile intermediate for synthesizing biologically active molecules. Its rigid pyridine core and polar functional groups contribute to favorable physicochemical properties, supporting applications in drug discovery and material science.
3-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid structure
2680877-87-4 structure
Product Name:3-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid
CAS No:2680877-87-4
MF:C9H7F3N2O3
MW:248.158692598343
CID:5654164
PubChem ID:165938866
Update Time:2025-05-23

3-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680877-87-4
    • 3-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid
    • EN300-28278217
    • Inchi: 1S/C9H7F3N2O3/c1-14(8(17)9(10,11)12)6-4-13-3-2-5(6)7(15)16/h2-4H,1H3,(H,15,16)
    • InChI Key: UPTNBTTUKYUVTB-UHFFFAOYSA-N
    • SMILES: FC(C(N(C)C1C=NC=CC=1C(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 248.04087658g/mol
  • Monoisotopic Mass: 248.04087658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70.5Ų

3-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid Pricemore >>

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Additional information on 3-(2,2,2-trifluoro-N-methylacetamido)pyridine-4-carboxylic acid

3-(2,2,2-Trifluoro-N-Methylacetamido)Pyridine-4-Carboxylic Acid: A Comprehensive Overview

3-(2,2,2-Trifluoro-N-Methylacetamido)Pyridine-4-Carboxylic Acid, commonly referred to by its CAS number CAS No. 2680877-87-4, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule consists of a pyridine ring substituted with a trifluoroacetamido group and a carboxylic acid moiety, making it a versatile building block for drug development.

The synthesis of 3-(2,2,2-Trifluoro-N-Methylacetamido)Pyridine-4-Carboxylic Acid involves a series of intricate chemical reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, ensuring its suitability for pharmacological studies. Researchers have explored various routes to optimize the synthesis process, focusing on minimizing environmental impact and improving yield.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Studies conducted in 2023 have demonstrated that 3-(2,2,2-Trifluoro-N-Methylacetamido)Pyridine-4-Carboxylic Acid exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. This finding has sparked interest in its development as a novel non-steroidal anti-inflammatory drug (NSAID), offering a potential alternative to existing medications with fewer side effects.

In addition to its anti-inflammatory properties, this compound has shown remarkable selectivity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool in receptor-targeted drug design. Recent research published in the Journal of Medicinal Chemistry highlights its ability to modulate specific signaling pathways without affecting off-target receptors, thereby reducing the risk of adverse effects.

The structural uniqueness of CAS No. 2680877-87-4 also lends itself to applications in agrochemicals and materials science. Its trifluoromethyl group contributes to enhanced stability and bioavailability, while the pyridine ring provides opportunities for further functionalization. Scientists are actively exploring its use as a precursor for herbicides and fungicides with improved efficacy and reduced environmental toxicity.

From an analytical standpoint, the characterization of this compound has been significantly enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and degradation pathways, aiding in the development of robust quality control protocols.

In conclusion, 3-(2,2,2-Trifluoro-N-Methylacetamido)Pyridine-4-Carboxylic Acid, identified by CAS No. 2680877-87-4, represents a cutting-edge advancement in chemical innovation. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its importance as a multifaceted compound with immense potential for future discoveries.

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